Cas no 2228462-54-0 (3-tert-butyl-1-methyl-4-(2-methyloxiran-2-yl)-1H-pyrazole)

• Product Name: 3-tert-butyl-1-methyl-4-(2-methyloxiran-2-yl)-1H-pyrazole
• CAS No: 2228462-54-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6082808
• PubChem ID: 165612659
• Update Time: 2025-05-22

3-tert-butyl-1-methyl-4-(2-methyloxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-methyl-4-(2-methyloxiran-2-yl)-1H-pyrazole
• 2228462-54-0
• EN300-1731476

• Inchi： 1S/C11H18N2O/c1-10(2,3)9-8(6-13(5)12-9)11(4)7-14-11/h6H,7H2,1-5H3
• InChI Key： HTWDLKTYHXCBHN-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.4Ų

Additional information on 3-tert-butyl-1-methyl-4-(2-methyloxiran-2-yl)-1H-pyrazole

3-Tert-Butyl-1-Methyl-4-(2-Methyloxiran-2-Yl)-1H-Pyrazole: A Comprehensive Overview

The compound 3-tert-butyl-1-methyl-4-(2-methyloxiran-2-yl)-1H-pyrazole (CAS No: 2228462-54-0) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This pyrazole derivative has garnered attention due to its unique structure and functional groups, which make it a versatile building block in organic synthesis. The molecule consists of a pyrazole ring substituted with a tert-butyl group at position 3, a methyl group at position 1, and a 2-methyloxiran group at position 4. These substituents not only influence the physical and chemical properties of the compound but also open up avenues for its use in drug design, material science, and catalysis.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive compounds. The tert-butyl group, known for its steric bulk, plays a crucial role in modulating the pharmacokinetic properties of the molecule, such as absorption and metabolism. Meanwhile, the methyl group at position 1 contributes to the overall stability of the compound and may influence its reactivity in various reactions. The oxiran ring, a three-membered cyclic ether, adds another layer of complexity to the molecule's structure, potentially enhancing its ability to participate in nucleophilic or electrophilic reactions.

One of the most intriguing aspects of 3-tert-butyl-1-methyl-4-(2-methyloxiran-2-yl)-1H-pyrazole is its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. For instance, studies have shown that pyrazole derivatives can inhibit key enzymes involved in inflammatory pathways, making them promising candidates for treating conditions like arthritis and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. The incorporation of the oxiran group is particularly challenging due to its strained ring structure, which requires precise control over reaction conditions to avoid unwanted side reactions. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving yield.

In terms of applications, 3-tert-butyl-1-methyl-4-(2-methyloxiran-2-Yl)-1H-pyrazole has shown promise in several areas:

• Drug Development: Its ability to act as a scaffold for bioactive compounds makes it valuable in drug discovery programs targeting various diseases.
• Material Science: The compound's unique structure could be exploited in designing new materials with tailored properties for applications in electronics or sensors.
• Catalysis: The oxiran group's reactivity suggests potential use as a catalyst or catalyst precursor in organic transformations.

Looking ahead, ongoing research is focused on optimizing the synthesis of 3-Tert-butyl pyrazole derivatives and exploring their biological activities further. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic applications for this compound. Additionally, advancements in computational chemistry are being leveraged to predict the molecule's behavior under different conditions, aiding in its rational design for specific purposes.

In conclusion, 3-Tert-butyl pyrazole derivatives, particularly CAS No: 2228462-54_0 (product name: 3-Tert-butyl pyrazole), represent a class of compounds with immense potential across multiple disciplines. Their structural diversity and functional versatility make them invaluable tools for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.